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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of UM-164, a potent dual inhibitor of c-Src

and p38 mitogen-activated protein kinase (MAPK). It details the compound's mechanism of

action, its impact on the p38 MAPK signaling pathway, and its therapeutic potential, particularly

in cancers like triple-negative breast cancer (TNBC) and glioma. This document consolidates

key quantitative data and provides detailed experimental protocols for researchers investigating

UM-164 or similar kinase inhibitors.

Introduction to UM-164
UM-164 is a novel kinase inhibitor developed as a dasatinib analog.[1] It is distinguished by its

dual-activity, potently targeting both the c-Src tyrosine kinase and the p38 MAPK stress-

activated kinase family.[1][2][3] A key feature of UM-164 is its ability to bind to the inactive

"DFG-out" conformation of its target kinases, a mechanism that may confer improved

pharmacological outcomes by altering non-catalytic protein functions.[1][3][4] This dual

inhibition of two critical oncogenic pathways has shown superiority over mono-inhibition in

preclinical models, suggesting UM-164 is a promising lead compound for targeted cancer

therapy.[1][3][5]
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The p38 MAPK Signaling Pathway
The p38 MAPK pathway is a central signaling cascade that responds to a variety of

extracellular stimuli, including environmental stresses (e.g., osmotic shock, UV radiation) and

inflammatory cytokines.[6][7] This pathway is a critical regulator of diverse cellular processes

such as inflammation, apoptosis, cell cycle control, and differentiation.[8] The canonical p38

MAPK pathway is a three-tiered kinase module. Stress signals activate a MAPKKK (e.g., ASK1,

TAK1), which in turn phosphorylates and activates a MAPKK, primarily MKK3 and MKK6.[9]

These MAPKKs then dually phosphorylate and activate the p38 MAPK isoforms (p38α, p38β,

p38γ, and p38δ) on a conserved TGY motif.[6] Activated p38 subsequently phosphorylates a

wide range of downstream substrates, including other kinases (e.g., MK2, MSK1) and

transcription factors (e.g., ATF-2, p53), to elicit a specific cellular response.[9][10]
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Caption: The canonical p38 MAPK signaling cascade.
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UM-164: Mechanism of Action on the p38 MAPK
Pathway
Kinome-wide profiling has confirmed that UM-164 is a potent inhibitor of the Src and p38

kinase families, specifically targeting p38α and p38β isoforms.[1][2][11] By directly inhibiting

p38α and p38β, UM-164 prevents their activation via phosphorylation by upstream MKKs. This

blockade halts the downstream signaling cascade, preventing the phosphorylation of key

substrates involved in cell proliferation, migration, and survival. In cellular assays, treatment

with UM-164 at nanomolar concentrations leads to the complete abrogation of p38 MAPK

phosphorylation.[1][2][11]

The dual inhibition of c-Src is synergistic. While c-Src is not a direct component of the p38

cascade, it is a crucial node in many other oncogenic pathways. Inhibiting both c-Src and p38

simultaneously addresses multiple signaling axes that drive cancer progression, an effect

shown to be more potent than inhibiting either target alone.[1][5]
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Caption: UM-164's dual inhibition of c-Src and p38 MAPK pathways.

Quantitative Data Summary
The potency of UM-164 has been quantified through various biochemical and cellular assays

across different cancer types.

Table 1: Biochemical Activity of UM-164

Target Assay Type Value Unit Reference

| c-Src | Binding Constant (Kd) | 2.7 | nmol/L |[1][11] |

Table 2: Cellular Activity of UM-164 in Triple-Negative Breast Cancer (TNBC)

Cell Lines Assay Type Value Unit Reference

Panel of TNBC
lines

Proliferation
(Average GI₅₀)

160 nmol/L [1][11]

MDA-MB 231,

SUM 149

Motility &

Invasion (IC₅₀)
50 nmol/L [11]

| SUM 149 | p38 MAPK Phosphorylation | Complete absence at 50 | nmol/L |[1][11] |

Table 3: Cellular Activity of UM-164 in Glioma
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Cell Line Time IC₅₀ Unit Reference

LN229 24h 10.07 µmol/L [12][13]

48h 6.20 µmol/L [12][13]

72h 3.81 µmol/L [12][13]

SF539 24h 3.75 µmol/L [12][13]

48h 2.68 µmol/L [12][13]

72h 1.23 µmol/L [12][13]

U87 - 4.38 µmol/L [14]

| U251 | - | 7.96 | µmol/L |[14] |

Key Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the

activity of UM-164.

This protocol is used to determine the phosphorylation status of p38 MAPK in cells following

treatment with UM-164, providing a direct measure of target inhibition.

Materials:

Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

Protein quantification assay (e.g., BCA assay).

SDS-PAGE gels, running buffer, and transfer buffer.

PVDF or nitrocellulose membranes.

Blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

Primary antibodies: Rabbit anti-phospho-p38 MAPK (Thr180/Tyr182), Rabbit anti-total p38

MAPK.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9658092/
https://www.researchgate.net/figure/UM-164-inhibits-glioma-cell-viability-proliferation-migration-and-spheroid-formation_fig1_364975751
https://pmc.ncbi.nlm.nih.gov/articles/PMC9658092/
https://www.researchgate.net/figure/UM-164-inhibits-glioma-cell-viability-proliferation-migration-and-spheroid-formation_fig1_364975751
https://pmc.ncbi.nlm.nih.gov/articles/PMC9658092/
https://www.researchgate.net/figure/UM-164-inhibits-glioma-cell-viability-proliferation-migration-and-spheroid-formation_fig1_364975751
https://pmc.ncbi.nlm.nih.gov/articles/PMC9658092/
https://www.researchgate.net/figure/UM-164-inhibits-glioma-cell-viability-proliferation-migration-and-spheroid-formation_fig1_364975751
https://pmc.ncbi.nlm.nih.gov/articles/PMC9658092/
https://www.researchgate.net/figure/UM-164-inhibits-glioma-cell-viability-proliferation-migration-and-spheroid-formation_fig1_364975751
https://pmc.ncbi.nlm.nih.gov/articles/PMC9658092/
https://www.researchgate.net/figure/UM-164-inhibits-glioma-cell-viability-proliferation-migration-and-spheroid-formation_fig1_364975751
https://www.researchgate.net/publication/360581749_UM-164_A_c-Srcp38_Kinase_Inhibitor_inhibits_proliferationand_induces_apoptosis_in_human_glioblastoma_cells/fulltext/636b143354eb5f547cb76c6f/UM-164-A-c-Src-p38-Kinase-Inhibitor-inhibits-proliferationand-induces-apoptosis-in-human-glioblastoma-cells.pdf?origin=scientificContributions
https://www.researchgate.net/publication/360581749_UM-164_A_c-Srcp38_Kinase_Inhibitor_inhibits_proliferationand_induces_apoptosis_in_human_glioblastoma_cells/fulltext/636b143354eb5f547cb76c6f/UM-164-A-c-Src-p38-Kinase-Inhibitor-inhibits-proliferationand-induces-apoptosis-in-human-glioblastoma-cells.pdf?origin=scientificContributions
https://www.benchchem.com/product/b15610374/docs?utm_src=pdf-body#um-164-and-the-p38-mapk-pathway-a-technical-guide
https://www.benchchem.com/product/b15610374/docs?utm_src=pdf-body#um-164-and-the-p38-mapk-pathway-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Secondary antibody: HRP-conjugated anti-rabbit IgG.

Enhanced chemiluminescence (ECL) substrate.

Imaging system.

Procedure:

Cell Culture and Treatment: Plate cells (e.g., SUM 149) and allow them to adhere overnight.

Treat cells with varying concentrations of UM-164 (e.g., 0, 10, 50, 100 nM) or vehicle

(DMSO) for a specified time (e.g., 1-4 hours).[1][11]

Lysate Preparation: Place culture dishes on ice, wash cells with ice-cold PBS, and add lysis

buffer.[15] Scrape the cells and transfer the lysate to a microcentrifuge tube.[15]

Protein Quantification: Centrifuge lysates to pellet debris. Determine the protein

concentration of the supernatant using a BCA assay.

SDS-PAGE: Normalize protein amounts for all samples, add Laemmli sample buffer, and

denature by boiling. Load 20-30 µg of protein per lane onto an SDS-PAGE gel and run until

adequate separation is achieved.

Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.[16]

Confirm transfer efficiency using Ponceau S staining.[16]

Blocking: Block the membrane in blocking buffer for 1 hour at room temperature to prevent

non-specific antibody binding.[17]

Primary Antibody Incubation: Incubate the membrane with primary antibody against

phospho-p38 MAPK (diluted in blocking buffer) overnight at 4°C with gentle agitation.[15]

Washing: Wash the membrane three times for 5-10 minutes each with TBST.[17]

Secondary Antibody Incubation: Incubate the membrane with HRP-conjugated secondary

antibody for 1 hour at room temperature.[15]

Detection: Wash the membrane again as in step 8. Apply ECL substrate and visualize the

protein bands using a chemiluminescent imaging system.[17]
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Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped

and re-probed with an antibody for total p38 MAPK and/or a housekeeping protein like β-

actin.[1]
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Caption: Experimental workflow for Western Blot analysis.
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This colorimetric assay measures cellular metabolic activity, which serves as an indicator of cell

viability, proliferation, and cytotoxicity after treatment with an inhibitor.[18]

Materials:

96-well cell culture plates.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS reagent.[18][19]

Solubilization solution (for MTT assay, e.g., DMSO or SDS in HCl).[20]

Multi-well spectrophotometer (plate reader).

Procedure:

Cell Seeding: Harvest and count cells. Seed cells into a 96-well plate at a density of 5,000-

10,000 cells per well in 100 µL of medium.[20] Incubate overnight to allow for attachment.

Compound Treatment: Prepare serial dilutions of UM-164 in culture medium. Remove the old

medium from the wells and add 100 µL of medium containing the desired concentrations of

the compound. Include vehicle-only and medium-only controls.[20]

Incubation: Incubate the plate for the desired period (e.g., 24, 48, 72 hours) at 37°C in a 5%

CO₂ incubator.[13]

Reagent Addition:

For MTT Assay: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 2-4

hours at 37°C, allowing for the formation of formazan crystals.[20] Then, carefully remove

the medium and add 100-150 µL of solubilization solution to each well.[18][19]

For MTS Assay: Add 20 µL of MTS reagent directly to each well and incubate for 1-4 hours

at 37°C.[18][19]

Absorbance Measurement: For MTT, shake the plate gently for 15 minutes to ensure

complete dissolution of the formazan crystals.[18] Measure the absorbance on a plate

reader. The typical wavelength is ~570 nm for MTT and ~490 nm for MTS.[20]
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Data Analysis: Subtract the background absorbance (medium-only wells). Normalize the

data to the vehicle-treated control wells (representing 100% viability) and plot the results as

percent viability versus drug concentration. Calculate IC₅₀/GI₅₀ values using non-linear

regression analysis.

This protocol describes a general method to determine the direct inhibitory effect of UM-164 on

the enzymatic activity of a purified kinase, such as c-Src or p38α. An ADP-Glo™ Kinase Assay

is used as a representative example.

Materials:

Purified, active kinase (e.g., recombinant p38α).

Kinase-specific substrate (e.g., a peptide like ATF-2).

ATP.

Kinase reaction buffer.

UM-164 serially diluted in DMSO.

ADP-Glo™ Reagent and Kinase Detection Reagent.

White, opaque 384-well plates.

Plate-reading luminometer.

Procedure:

Reagent Preparation: Prepare kinase, substrate, and ATP solutions in the appropriate

reaction buffer.

Compound Plating: Dispense serially diluted UM-164 into the wells of the 384-well plate.

Include "no inhibitor" (positive control) and "no enzyme" (background) controls.

Kinase Reaction Initiation: Add the kinase and substrate mixture to the wells. Start the

reaction by adding ATP. The final volume is typically 5-10 µL.
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Incubation: Incubate the plate at room temperature for a set time (e.g., 60 minutes) to allow

the kinase reaction to proceed.

Stopping Reaction and ATP Depletion: Add an equal volume of ADP-Glo™ Reagent to stop

the kinase reaction and deplete the remaining unconsumed ATP. Incubate for 40 minutes at

room temperature.

Signal Generation: Add an equal volume of Kinase Detection Reagent. This reagent converts

the ADP generated by the kinase reaction back into ATP, which is then used by a

luciferase/luciferin reaction to produce a luminescent signal. Incubate for 30-60 minutes at

room temperature.

Luminescence Measurement: Read the luminescence on a plate reader. The light output is

directly proportional to the amount of ADP generated and thus correlates with kinase activity.

Data Analysis: Subtract background luminescence. Normalize the data to the positive control

(100% activity). Plot the percent inhibition versus the logarithm of UM-164 concentration and

fit the data to a dose-response curve to determine the IC₅₀ value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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